Thymol O-β-D-Glucuronide
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Overview
Description
Thymol O-β-D-Glucuronide is a derivative of Thymol . Thymol, chemically known as 2-isopropyl-5-methylphenol, is a colorless crystalline monoterpene phenol. It is one of the most important dietary constituents in thyme species . This compound is reported to be more resistant to absorption than Thymol in everted jejunal segments and could potentially function as a prebiotic by resisting degradation and absorption in the proximal gut but being hydrolysable by microbial β-glycosidase in the distal gut .
Chemical Reactions Analysis
This compound is reported to be more resistant to absorption than Thymol in everted jejunal segments and could potentially function as a prebiotic by resisting degradation and absorption in the proximal gut but being hydrolysable by microbial β-glycosidase in the distal gut .properties
{ "Design of the Synthesis Pathway": "The synthesis of Thymol O-β-D-Glucuronide can be achieved through the glucuronidation of thymol using a suitable glucuronic acid donor.", "Starting Materials": [ "Thymol", "Glucuronic acid donor (e.g. UDP-glucuronic acid)" ], "Reaction": [ "Activation of the glucuronic acid donor", "Addition of the activated glucuronic acid to thymol, forming Thymol O-β-D-Glucuronide", "Purification of the product" ] } | |
CAS RN |
7702-71-8 |
Molecular Formula |
C16H22O7 |
Molecular Weight |
326.345 |
IUPAC Name |
(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(5-methyl-2-propan-2-ylphenoxy)oxane-2-carboxylic acid |
InChI |
InChI=1S/C16H22O7/c1-7(2)9-5-4-8(3)6-10(9)22-16-13(19)11(17)12(18)14(23-16)15(20)21/h4-7,11-14,16-19H,1-3H3,(H,20,21)/t11-,12-,13+,14-,16+/m0/s1 |
InChI Key |
ADQJSAVCKZSGMK-JHZZJYKESA-N |
SMILES |
CC1=CC(=C(C=C1)C(C)C)OC2C(C(C(C(O2)C(=O)O)O)O)O |
synonyms |
5-Methyl-2-(1-methylethyl)phenyl β-D-Glucopyranosiduronic Acid |
Origin of Product |
United States |
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